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Compound of Interest

Compound Name: Acetazolamide-13C2,d3

Cat. No.: B12420494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the certificate of analysis and purity

assessment for Acetazolamide-13C2,d3, an isotopically labeled internal standard crucial for

pharmacokinetic and metabolic studies. This document outlines the expected quantitative data,

detailed experimental protocols for its verification, and visual representations of key processes

and concepts.

Certificate of Analysis: Data Presentation
A Certificate of Analysis (CoA) for Acetazolamide-13C2,d3 provides a comprehensive

summary of its identity, purity, and quality. The following tables present typical data found in a

CoA for this isotopically labeled compound.

Table 1: Chemical Identity and Properties
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Parameter Specification

Product Name Acetazolamide-13C2,d3

Chemical Name
N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)acetamide-

1,2-13C2, N-acetyl-d3

Molecular Formula C₂¹³C₂H₃D₃N₄O₃S₂

Molecular Weight 227.28 g/mol

CAS Number Not available

Appearance White to off-white solid

Solubility Soluble in DMSO, Methanol

Table 2: Purity Assessment
Test Method Specification Result

Chemical Purity HPLC ≥98.0% 99.5%

Isotopic Purity Mass Spectrometry
≥99 atom % ¹³C, ≥98

atom % D
Conforms

¹H NMR NMR Spectroscopy Conforms to structure Conforms

Mass Spectrum Mass Spectrometry Conforms to structure Conforms

Residual Solvents GC-HS As per USP <467> Conforms

Table 3: Isotopic Enrichment
Isotopic Species Method Specification Result

¹³C Enrichment
Mass Spectrometry /

NMR
≥99% 99.2%

Deuterium Enrichment
Mass Spectrometry /

NMR
≥98% 98.5%

Unlabeled (d0) Mass Spectrometry ≤1% 0.3%
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Experimental Protocols
Detailed methodologies are essential for the accurate assessment of Acetazolamide-13C2,d3
purity and identity.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
This method is used to determine the chemical purity of Acetazolamide-13C2,d3 by

separating it from any non-isotopically labeled impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient mixture of acetonitrile and water (containing 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.

Injection Volume: 10 µL.

Procedure:

Prepare a standard solution of Acetazolamide-13C2,d3 in the mobile phase.

Inject the standard solution into the HPLC system.

Record the chromatogram and determine the retention time of the main peak.

Calculate the area of the main peak and any impurity peaks.

The chemical purity is calculated as the percentage of the main peak area relative to the

total peak area.
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Mass Spectrometry (MS) for Isotopic Purity and Identity
Confirmation
Mass spectrometry is a critical technique for confirming the molecular weight and determining

the isotopic enrichment of Acetazolamide-13C2,d3.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

a liquid chromatography system (LC-MS).

Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

Mass Analyzer: Set to a high-resolution mode to resolve isotopic peaks.

Procedure:

Infuse a dilute solution of Acetazolamide-13C2,d3 directly into the mass spectrometer or

inject it through the LC system.

Acquire the full scan mass spectrum.

Confirm the presence of the molecular ion corresponding to the expected mass of

Acetazolamide-13C2,d3 (m/z ~228.0 for [M+H]⁺).

Analyze the isotopic distribution of the molecular ion peak to determine the percentage of

¹³C and deuterium incorporation. The relative intensities of the M, M+1, M+2, etc. peaks

are used to calculate the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy provides detailed information about the molecular structure and confirms

the position of the isotopic labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

Experiments:
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¹H NMR: To confirm the absence of protons at the deuterated positions and the overall

proton environment of the molecule. The methyl singlet seen in unlabeled Acetazolamide

will be absent.

¹³C NMR: To confirm the enrichment of the two labeled carbon atoms. The signals for the

labeled carbonyl and thiadiazole ring carbons will be significantly enhanced.

Procedure:

Dissolve a small amount of Acetazolamide-13C2,d3 in the deuterated solvent.

Acquire ¹H and ¹³C NMR spectra.

Compare the obtained spectra with the expected chemical shifts and coupling patterns for

the labeled compound to confirm its structure and the location of the isotopic labels.

Visualizations
The following diagrams, generated using Graphviz, illustrate key aspects of Acetazolamide's

mechanism, the analytical workflow for its labeled analogue, and the logical structure of a

Certificate of Analysis.
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Mechanism of Action of Acetazolamide
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Purity Assessment Workflow

Logical Relationship: Certificate of Analysis Structure
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Certificate of Analysis
Acetazolamide-13C2,d3

Section 1:
Chemical Identity

Section 2:
Purity Assessment

Section 3:
Isotopic Enrichment

Section 4:
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Structure of a Certificate of Analysis

To cite this document: BenchChem. [Technical Guide: Acetazolamide-13C2,d3 Certificate of
Analysis and Purity Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420494#acetazolamide-13c2-d3-certificate-of-
analysis-and-purity-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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